![molecular formula C14H10N2O4S B5784648 4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid](/img/structure/B5784648.png)
4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives involves various chemical reactions, aiming for compounds with potential biological activities. A notable method for synthesizing these compounds includes reactions of aryl-modified sulfinylbis[(2,4-dihydroxyphenyl)methanethione]s with benzene-l,2-diamines, yielding novel 4-(1H-benzimidazol-2-yl)benzene-1,3-diols with cytotoxic activity against human cancer cell lines (Karpińka et al., 2011).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including 4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid, is characterized using various spectroscopic methods and X-ray crystallography. These studies provide detailed insights into the compound's geometrical structure, electronic features, and vibrational modes, helping understand its chemical behavior and reactivity (Ghani & Mansour, 2011).
Chemical Reactions and Properties
Benzimidazole compounds participate in various chemical reactions, leading to the formation of complex structures and enabling the synthesis of novel compounds with enhanced properties. These include reactions with hydride reducing reagents under visible light for desulfonylation, showcasing the versatility and reactivity of the benzimidazole core (Hasegawa et al., 2020).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and stability, are crucial for its application in various fields. These properties are influenced by the compound's molecular structure and can be studied through techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) (Yang et al., 2013).
Mechanism of Action
Target of Action
It’s known that benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .
Mode of Action
Benzimidazole derivatives are known to interact with proteins and enzymes, which could explain their wide-ranging biological activity .
Biochemical Pathways
Given the broad range of pharmacological activities associated with benzimidazole derivatives, it can be inferred that multiple pathways might be involved .
Pharmacokinetics
It’s known that benzoic acid is conjugated to glycine in the liver and excreted as hippuric acid .
Result of Action
The wide-ranging biological activity of benzimidazole derivatives suggests that they can have diverse effects at the molecular and cellular level .
Safety and Hazards
Future Directions
Benzimidazole derivatives, including “4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid”, have a wide range of potential applications in medicinal chemistry due to their promising biological activity . Future research could focus on exploring these applications further, as well as developing more efficient synthesis methods .
properties
IUPAC Name |
4-(benzimidazol-1-ylsulfonyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O4S/c17-14(18)10-5-7-11(8-6-10)21(19,20)16-9-15-12-3-1-2-4-13(12)16/h1-9H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMQJECLGTLFGKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2S(=O)(=O)C3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.